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Compound of Interest

Compound Name: LY456066

Cat. No.: B15618967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of GSK256066, a high-affinity,

selective phosphodiesterase 4 (PDE4) inhibitor. It covers the chemical structure,

physicochemical properties, mechanism of action, and key experimental findings related to this

compound. Detailed methodologies for cited experiments are provided to facilitate

reproducibility and further investigation.

Chemical Structure and Properties
GSK256066, with the chemical name 6-[[3-[(Dimethylamino)carbonyl]phenyl]sulfonyl]-4-[(3-

methoxyphenyl)amino]-8-methyl-3-quinolinecarboxamide, is a potent inhibitor of PDE4. Its

chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of GSK256066
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Property Value

IUPAC Name

6-[[3-

[(Dimethylamino)carbonyl]phenyl]sulfonyl]-4-[(3-

methoxyphenyl)amino]-8-methyl-3-

quinolinecarboxamide

Molecular Formula C27H26N4O5S

Molecular Weight 518.58 g/mol

CAS Number 801312-28-7

SMILES

CC1=CC(=CC2=C1N=C(C(=O)N)C(NC3=CC(=

CC=C3)OC)=C2)S(=O)

(=O)C4=CC(=CC=C4)C(=O)N(C)C

Solubility
Insoluble in water and ethanol; Soluble in

DMSO (5 mg/mL)

Storage Store at -20°C for long-term stability.

Mechanism of Action: PDE4 Inhibition
GSK256066 is an exceptionally potent and selective inhibitor of phosphodiesterase 4 (PDE4),

an enzyme that plays a crucial role in regulating intracellular levels of cyclic adenosine

monophosphate (cAMP). By inhibiting PDE4, GSK256066 prevents the degradation of cAMP,

leading to its accumulation within inflammatory and immune cells. Elevated cAMP levels

activate Protein Kinase A (PKA), which in turn phosphorylates and regulates various

downstream targets, ultimately resulting in the suppression of pro-inflammatory responses.

This mechanism underlies the anti-inflammatory effects of GSK256066 observed in various

preclinical and clinical models of respiratory diseases like asthma and Chronic Obstructive

Pulmonary Disease (COPD).
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Experimental Workflow

Isolate Human Peripheral
Blood Monocytes

Pre-incubate cells with
GSK256066 or vehicle

Stimulate with LPS

Incubate for 18-24 hours

Collect supernatant

Measure TNF-α levels
(ELISA)

Analyze data and
determine IC50

 

Experimental Workflow

Administer GSK256066
(intratracheal) or vehicle

Induce lung inflammation
with intratracheal LPS

Wait for 4-6 hours

Perform bronchoalveolar
lavage (BAL)

Count total and differential
cells in BAL fluid

Analyze data and
determine ED50
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[https://www.benchchem.com/product/b15618967#gsk256066-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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